molecular formula C18H20N6S B6467097 2-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline CAS No. 2640862-64-0

2-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline

Cat. No.: B6467097
CAS No.: 2640862-64-0
M. Wt: 352.5 g/mol
InChI Key: GEBGTTVPCGUGBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound features a quinoxaline core (a bicyclic aromatic system with two nitrogen atoms) linked via a piperazine moiety to a substituted pyrimidine ring. The pyrimidine substituent includes a methyl group at position 5 and a methylsulfanyl (SCH₃) group at position 2. The methylsulfanyl group may enhance lipophilicity, influencing membrane permeability and metabolic stability.

Properties

IUPAC Name

2-[4-(5-methyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]quinoxaline
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H20N6S/c1-13-11-20-18(25-2)22-17(13)24-9-7-23(8-10-24)16-12-19-14-5-3-4-6-15(14)21-16/h3-6,11-12H,7-10H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GEBGTTVPCGUGBP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN=C(N=C1N2CCN(CC2)C3=NC4=CC=CC=C4N=C3)SC
Details Computed by OEChem 2.3.0 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H20N6S
Details Computed by PubChem 2.1 (PubChem release 2021.01.04)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

352.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline typically involves multi-step organic synthesis. One common route starts with the preparation of the quinoxaline core, which can be synthesized via the condensation of o-phenylenediamine with a diketone such as glyoxal. The piperazine ring is then introduced through nucleophilic substitution reactions.

The pyrimidine moiety is synthesized separately, often starting from a methyl-substituted pyrimidine precursor. The methylsulfanyl group is introduced via thiolation reactions, typically using reagents like methylthiol or dimethyl disulfide under basic conditions. The final step involves coupling the pyrimidine-substituted piperazine with the quinoxaline core, usually through a nucleophilic aromatic substitution reaction.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors for certain steps, which allow for better control over reaction conditions and scalability.

Chemical Reactions Analysis

Types of Reactions

    Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom in the methylsulfanyl group, forming sulfoxides or sulfones.

    Reduction: Reduction reactions can target the quinoxaline ring or the pyrimidine moiety, potentially altering the electronic properties of the compound.

    Substitution: The compound can participate in various substitution reactions, especially nucleophilic aromatic substitution on the quinoxaline ring.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide or m-chloroperbenzoic acid (mCPBA).

    Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

    Substitution: Nucleophiles like amines or thiols can be used under basic conditions to introduce new substituents.

Major Products

    Oxidation: Sulfoxides or sulfones.

    Reduction: Reduced quinoxaline or pyrimidine derivatives.

    Substitution: Various substituted quinoxaline derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and mechanisms.

Biology

In biological research, this compound can be used to study the interactions between small molecules and biological macromolecules such as proteins and nucleic acids. Its ability to interact with various biological targets makes it a valuable tool in biochemical assays.

Medicine

In medicinal chemistry, 2-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline is investigated for its potential therapeutic properties. It may act as an inhibitor or modulator of specific enzymes or receptors, making it a candidate for drug development.

Industry

In the industrial sector, this compound can be used in the development of new materials with specific properties, such as polymers or coatings that require unique chemical functionalities.

Mechanism of Action

The mechanism of action of 2-{4-[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}quinoxaline involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins involved in critical biological pathways. The compound may inhibit or modulate the activity of these targets, leading to changes in cellular processes.

Comparison with Similar Compounds

Structural Analogs and Key Differences

The primary structural analog is 2-{4-[(2H-1,3-Benzodioxol-5-yl)Methyl]Piperazin-1-yl}Quinoxaline (CAS 241146-76-9) . Below is a comparative analysis:

Table 1: Structural and Physicochemical Comparison
Property Target Compound Analog (CAS 241146-76-9)
Core Structure Quinoxaline Quinoxaline
Linker Piperazine Piperazine
Substituent 5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl (2H-1,3-Benzodioxol-5-yl)methyl
Molecular Formula C₁₈H₂₁N₆S (calculated) C₂₀H₂₀N₄O₂
Molecular Weight ~377.5 g/mol 348.4 g/mol
Key Functional Groups Methylsulfanyl (SCH₃), pyrimidine Benzodioxole (O-linked aromatic ring)
Lipophilicity (LogP)* Higher (due to SCH₃ group) Lower (due to polar O atoms in benzodioxole)
Potential Interactions Hydrophobic (SCH₃), hydrogen bonding (pyrimidine N) π-π stacking (benzodioxole), hydrogen bonding (O)

*Estimated based on substituent chemistry.

Mechanistic and Pharmacological Implications

Binding Affinity: The target compound’s pyrimidine ring, being electron-deficient, may engage in charge-transfer interactions with aromatic residues in enzyme active sites. In contrast, the benzodioxole group in the analog could participate in π-π stacking with tyrosine or phenylalanine residues .

Solubility and Bioavailability :

  • The benzodioxole analog’s oxygen atoms likely improve aqueous solubility, whereas the target compound’s SCH₃ group increases lipophilicity, favoring membrane permeability but risking solubility limitations.

Metabolic Stability :

  • Methylsulfanyl groups are susceptible to oxidative metabolism (e.g., CYP450-mediated sulfoxidation), which could shorten the target compound’s half-life. The benzodioxole group, while metabolically stable, may undergo demethylenation under acidic conditions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.